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Compound of Interest

Compound Name: Hypogeic acid

Cat. No.: B11723514

An Objective Analysis of Hypogeic Acid as a Potential Biomarker in Metabolic and
Inflammatory Diseases

Introduction

Hypogeic acid (16:1n-9) is a monounsaturated fatty acid that is attracting increasing interest
within the scientific community for its potential role in metabolic regulation and inflammation.[1]
[2] As a positional isomer of the more extensively studied palmitoleic acid (16:1n-7), hypogeic
acid presents a unique profile that warrants detailed investigation for its clinical relevance.[1][3]
This guide provides a comparative analysis of circulating hypogeic acid levels, its potential as
a biomarker, and the experimental protocols for its quantification, aimed at researchers,
scientists, and drug development professionals.

Biosynthesis of Hypogeic Acid

Hypogeic acid is endogenously produced from the partial B-oxidation of oleic acid (18:1n-9), a
common monounsaturated fatty acid in the diet.[1][2] This distinguishes it from its isomer,
palmitoleic acid, which is primarily synthesized from palmitic acid via the action of stearoyl-CoA
desaturase-1 (SCD1).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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